cyclopentanone O-[2-(2,4-dichlorophenoxy)acetyl]oxime
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Description
Cyclopentanone O-[2-(2,4-dichlorophenoxy)acetyl]oxime is a useful research compound. Its molecular formula is C13H13Cl2NO3 and its molecular weight is 302.15 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 301.0272487 g/mol and the complexity rating of the compound is 341. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antioxidant Properties and Therapeutic Applications
N-Acetylcysteine (NAC) in Enhancing Muscle Performance
Research has demonstrated the potential of NAC to enhance muscle cysteine, glutathione availability, and attenuate fatigue during prolonged exercise in endurance-trained individuals (Medved et al., 2004). This study suggests that antioxidant compounds can significantly impact physical performance and muscle function.
Effects on Major Abdominal Surgery Patients
Another study explored how N-acetyl cysteine supplementation could improve oxidative status in patients undergoing major abdominal surgery, indicating its potential as a therapeutic agent in reducing oxidative stress (Kuyumcu et al., 2015).
Organochlorine Pesticides and Oxidative Stress
A study investigating the relationship between organochlorine pesticides and biomarkers of oxidative stress in patients with leukemia highlighted the role environmental toxins play in oxidative stress and the potential for interventions targeting oxidative balance (Rafeeinia et al., 2022).
Oxidative Stress and Inflammation in Pregnancy
Research has also been conducted on the associations between urinary phenol and paraben concentrations and markers of oxidative stress and inflammation among pregnant women in Puerto Rico, shedding light on the environmental impacts on oxidative stress and potential mitigation strategies (Watkins et al., 2015).
Properties
IUPAC Name |
(cyclopentylideneamino) 2-(2,4-dichlorophenoxy)acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13Cl2NO3/c14-9-5-6-12(11(15)7-9)18-8-13(17)19-16-10-3-1-2-4-10/h5-7H,1-4,8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDPXBTNWQBWXBO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(=NOC(=O)COC2=C(C=C(C=C2)Cl)Cl)C1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13Cl2NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.